Cas no 1969288-18-3 (rac-(1R,2R)-2-phenylcyclobutan-1-amine)

• Product Name: rac-(1R,2R)-2-phenylcyclobutan-1-amine
• CAS No: 1969288-18-3
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD30011373
• CID: 5104779
• PubChem ID: 95240674
• Update Time: 2025-10-29

rac-(1R,2R)-2-phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 2-phenyl-, (1R,2R)-
• rac-(1R,2R)-2-phenylcyclobutan-1-amine

• MDL： MFCD30011373
• Inchi： 1S/C10H13N/c11-10-7-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6-7,11H2/t9-,10-/m1/s1
• InChI Key： PKMQLQANCCIABY-NXEZZACHSA-N
• SMILES： [C@@H]1(N)CC[C@@H]1C1=CC=CC=C1

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on rac-(1R,2R)-2-phenylcyclobutan-1-amine

Introduction to Rac-(1R,2R)-2-phenylcyclobutan-1-amine (CAS No. 1969288-18-3)

Rac-(1R,2R)-2-phenylcyclobutan-1-amine, with the chemical identifier CAS No. 1969288-18-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclobutane core substituted with a phenyl group and an amine functionality, has garnered considerable attention due to its unique structural properties and potential applications in drug discovery.

The structural motif of Rac-(1R,2R)-2-phenylcyclobutan-1-amine presents a fascinating blend of rigidity and flexibility. The cyclobutane ring introduces a degree of conformational constraint, which can influence the molecule's interactions with biological targets. This feature makes it an attractive scaffold for designing molecules with specific pharmacological profiles. The presence of the phenyl group further enhances the compound's lipophilicity, potentially improving its membrane permeability—a critical factor in drug bioavailability.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores. The cyclobutane ring, being a six-membered aromatic-like structure, is particularly noteworthy for its ability to mimic the binding pockets of various enzymes and receptors. Rac-(1R,2R)-2-phenylcyclobutan-1-amine exemplifies this trend, as it combines the stability of the cyclobutane ring with the electronic properties of the phenyl group.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The amine functionality serves as a versatile handle for further derivatization, allowing chemists to explore a wide range of analogues with tailored biological activities. This flexibility has made Rac-(1R,2R)-2-phenylcyclobutan-1-amine a valuable building block in the synthesis of novel therapeutic agents.

Recent studies have highlighted the compound's utility in addressing various therapeutic challenges. For instance, researchers have explored its potential as an intermediate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By targeting these enzymes with selective inhibitors, it is possible to modulate cellular processes and achieve therapeutic effects.

The synthesis of Rac-(1R,2R)-2-phenylcyclobutan-1-amine presents an interesting challenge due to the stereochemistry of the cyclobutane ring. Achieving the correct configuration requires careful control over reaction conditions and reagent selection. Advances in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral compounds. These methodologies are essential for ensuring high enantiomeric purity, which is critical for pharmaceutical applications.

The pharmacological evaluation of Rac-(1R,2R)-2-phenylcyclobutan-1-amine has revealed several promising properties. In vitro studies have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic benefits. For example, preliminary data indicate that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders. Such findings underscore the importance of exploring novel scaffolds like cyclobutane derivatives in drug discovery efforts.

The computational modeling of Rac-(1R,2R)-2-phenylcyclobutan-1-amine has provided valuable insights into its binding mode and interaction preferences. Molecular docking simulations have helped identify key residues on target proteins that mediate binding affinity. These insights are crucial for rational drug design, allowing chemists to optimize lead compounds through targeted modifications.

The versatility of Rac-(1R,2R)-2-phenylcyclobutan-1-amine extends beyond its role as a kinase inhibitor intermediate. Its structural features also make it suitable for applications in materials science and catalysis. For instance, derivatives of this compound have been investigated as ligands for transition metal catalysts, which are widely used in organic transformations.

The future prospects for Rac-(1R,2R)-2-phenylcyclobutan-1-amine are bright, with ongoing research aimed at expanding its applications and understanding its full potential. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a pivotal role in shaping the next generation of therapeutics.